Cas no 1955498-06-2 (9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde)

• Product Name: 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
• CAS No: 1955498-06-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD30180996
• CID: 5241703
• PubChem ID: 122360486
• Update Time: 2025-06-07

9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-7-carboxaldehyde, 3,4-dihydro-9-phenyl-
• 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

• MDL： MFCD30180996
• Inchi： 1S/C16H14O3/c17-11-12-9-14(13-5-2-1-3-6-13)16-15(10-12)18-7-4-8-19-16/h1-3,5-6,9-11H,4,7-8H2
• InChI Key： BVUGIXVFDUZZAP-UHFFFAOYSA-N
• SMILES： O1C2=C(C3=CC=CC=C3)C=C(C=O)C=C2OCCC1

Additional information on 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

Exploring the Properties and Applications of 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde (CAS No. 1955498-06-2)

The compound 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde (CAS No. 1955498-06-2) is a structurally unique aromatic aldehyde with significant potential in pharmaceutical and material science research. Its molecular framework combines a benzodioxepine core with a phenyl substituent and an aldehyde functional group, making it a versatile intermediate for synthetic applications. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in modulating biological targets related to inflammation and neurological disorders.

In recent years, the demand for novel heterocyclic compounds like 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde has surged, driven by advancements in medicinal chemistry and organic synthesis. The compound's CAS No. 1955498-06-2 is frequently searched in academic databases, reflecting its growing importance. Its benzodioxepine scaffold is particularly noteworthy, as similar structures have shown bioactivity in preclinical studies. This has led to increased inquiries about its synthesis methods, solubility, and stability under various conditions.

From a synthetic perspective, the aldehyde group in 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde offers reactivity for further derivatization, making it valuable for constructing complex molecules. Chemists often explore its use in cross-coupling reactions or as a precursor for Schiff base formation. Recent publications highlight its utility in creating fluorescent probes and ligands for catalytic systems, aligning with the broader trend of developing functional materials.

The compound's physicochemical properties, such as its melting point and spectral data (IR, NMR), are critical for quality control in research settings. Analytical chemists frequently search for its HPLC purification protocols or chromatographic behavior, emphasizing the need for standardized characterization methods. Additionally, its potential bioavailability and metabolic stability are topics of interest for pharmacologists investigating its drug-likeness.

Beyond pharmaceuticals, 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde has attracted attention in material science for its possible role in designing organic semiconductors or photoresponsive materials. Its conjugated system and electron-rich structure make it a candidate for optoelectronic applications, a hot topic in renewable energy research. This interdisciplinary relevance underscores why searches for its CAS No. 1955498-06-2 often span multiple scientific domains.

Environmental and safety considerations are also part of the discourse around this compound. While not classified as hazardous, researchers prioritize understanding its ecotoxicity and biodegradation pathways, reflecting the broader scientific community's focus on green chemistry. Such inquiries align with global trends toward sustainable synthesis and benign-by-design principles.

In summary, 9-phenyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde (CAS No. 1955498-06-2) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to advanced materials—coupled with its distinctive heterocyclic architecture, ensure its continued relevance in answering pressing scientific questions. As innovation accelerates, this compound will likely remain a key subject in journals and patent literature worldwide.